Cas no 1248793-29-4 ((3,4-dimethylphenyl)-thiophen-2-ylmethanol)

• Product Name: (3,4-dimethylphenyl)-thiophen-2-ylmethanol
• CAS No: 1248793-29-4
• MF: C₁₃H₁₄OS
• MW: 218.314662456512
• MDL: MFCD07775505
• CID: 5206859
• Update Time: 2026-03-06

(3,4-dimethylphenyl)-thiophen-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (3,4-Dimethylphenyl)(thiophen-2-yl)methanol
• 3,4-Dimethylphenyl-(2-thienyl)methanol
• (3,4-dimethylphenyl)(2-thienyl)methanol
• (3,4-dimethylphenyl)-thiophen-2-ylmethanol

• MDL： MFCD07775505
• Inchi： 1S/C13H14OS/c1-9-5-6-11(8-10(9)2)13(14)12-4-3-7-15-12/h3-8,13-14H,1-2H3
• InChI Key： UXEJWIZVTUBBTK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=C(C)C(C)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 3.2
• Topological Polar Surface Area: 48.5

Additional information on (3,4-dimethylphenyl)-thiophen-2-ylmethanol

Comprehensive Guide to (3,4-dimethylphenyl)-thiophen-2-ylmethanol (CAS No. 1248793-29-4): Properties, Applications, and Market Insights

(3,4-dimethylphenyl)-thiophen-2-ylmethanol (CAS No. 1248793-29-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, featuring a thiophene ring linked to a 3,4-dimethylphenyl group via a methanol bridge, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and reactivity.

The molecular structure of (3,4-dimethylphenyl)-thiophen-2-ylmethanol combines aromatic and heterocyclic components, which contribute to its stability and functional diversity. The presence of the thiophene ring enhances its electronic properties, making it a candidate for organic electronics and pharmaceutical intermediates. With the growing demand for sustainable chemicals and green synthesis methods, this compound is being studied for its potential in eco-friendly applications.

One of the most notable applications of (3,4-dimethylphenyl)-thiophen-2-ylmethanol is in the development of drug discovery and medicinal chemistry. Its structural motifs are commonly found in bioactive molecules, and researchers are investigating its role in creating new therapeutic agents. The compound's ability to act as a building block for more complex structures makes it a valuable asset in high-throughput screening and combinatorial chemistry.

In addition to pharmaceutical applications, (3,4-dimethylphenyl)-thiophen-2-ylmethanol is also being explored in the field of advanced materials. Its conjugated system and electron-rich nature make it suitable for use in organic semiconductors, sensors, and photovoltaic devices. As the demand for flexible electronics and renewable energy solutions grows, this compound could play a pivotal role in next-generation technologies.

The synthesis of (3,4-dimethylphenyl)-thiophen-2-ylmethanol typically involves cross-coupling reactions and functional group transformations. Recent advancements in catalysis and microwave-assisted synthesis have improved the efficiency and yield of its production. These innovations align with the broader trend toward cost-effective and scalable chemical processes in the industry.

Market trends indicate a rising interest in specialty chemicals like (3,4-dimethylphenyl)-thiophen-2-ylmethanol, driven by the expansion of the pharmaceutical and electronics sectors. Companies are investing in R&D to explore new applications and improve synthesis methods. Additionally, regulatory frameworks promoting sustainable chemistry are encouraging the adoption of greener alternatives, further boosting the compound's market potential.

For researchers and industry professionals, understanding the properties and applications of (3,4-dimethylphenyl)-thiophen-2-ylmethanol is essential. Its versatility and relevance in cutting-edge fields make it a compound worth monitoring. As innovations in organic synthesis and material science continue to evolve, this compound is likely to find even broader utility in the coming years.

In summary, (3,4-dimethylphenyl)-thiophen-2-ylmethanol (CAS No. 1248793-29-4) is a promising compound with diverse applications in pharmaceuticals, electronics, and advanced materials. Its unique structure and reactivity position it as a key player in the development of next-generation technologies. Stay updated with the latest research and market trends to leverage its full potential.